Cas no 134676-66-7 (2-Thiomorpholinecarboxylicacid(9CI))

• Product Name: 2-Thiomorpholinecarboxylicacid(9CI)
• CAS No: 134676-66-7
• MF: C₅H₉NO₂S
• MW: 147.1954600811
• MDL: MFCD09864920
• CID: 900293
• PubChem ID: 9548760
• Update Time: 2025-05-23

2-Thiomorpholinecarboxylicacid(9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Thiomorpholinecarboxylicacid(9CI)
• 2-Thiomorpholinecarboxylic acid
• thiomorpholine-2-carboxylic acid
• Q27116812
• CHEBI:36396
• 134676-16-7
• DB-063034
• CS-0444819
• DTXSID601304192
• AKOS006313595
• 134676-66-7
• THIOMORPHOLINE-2-CARBOXYLICACID
• SCHEMBL337230
• SB32944
• L-Phenylalaninamide,trans-3-propyl-L-prolyl-L-a-aspartyl-na-methyl-,phenylmethyl ester,monohydrochloride(9ci)
• MFCD09864920
• DB-011660
• 2-thiomorpholinecarboxylic

• MDL： MFCD09864920
• Inchi： 1S/C5H9NO2S/c7-5(8)4-3-6-1-2-9-4/h4,6H,1-3H2,(H,7,8)
• InChI Key： ATOPRCUIYMBWLH-UHFFFAOYSA-N
• SMILES： S1CCNCC1C(=O)O

Computed Properties

• Exact Mass: 147.03547
• Monoisotopic Mass: 147.03539970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.4
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• PSA: 49.33

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiazinanes Thiomorpholines Thiomorpholine carboxylic acids and derivatives

Additional information on 2-Thiomorpholinecarboxylicacid(9CI)

Recent Advances in the Study of 2-Thiomorpholinecarboxylic acid (9CI) and Its Applications in Chemical Biology and Medicine

The compound 2-Thiomorpholinecarboxylic acid (9CI), with the CAS number 134676-66-7, has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This heterocyclic compound, characterized by its thiomorpholine ring and carboxylic acid functional group, has demonstrated promising potential in various therapeutic applications. Recent studies have explored its role as a building block in drug design, its biological activity, and its potential as a pharmacophore in novel drug candidates.

One of the key areas of research has focused on the synthesis and structural modification of 2-Thiomorpholinecarboxylic acid (9CI) to enhance its pharmacological properties. A study published in the Journal of Medicinal Chemistry (2023) reported the successful synthesis of derivatives of this compound, which exhibited improved bioavailability and target specificity. The researchers utilized a combination of computational modeling and high-throughput screening to identify the most promising candidates for further development.

In addition to its role in drug design, 2-Thiomorpholinecarboxylic acid (9CI) has been investigated for its potential as an enzyme inhibitor. Recent findings published in Bioorganic & Medicinal Chemistry Letters (2024) highlighted its inhibitory activity against certain proteases implicated in inflammatory diseases. The study demonstrated that the compound's unique structural features enable it to bind selectively to the active site of the target enzyme, thereby modulating its activity.

Another significant development involves the application of 2-Thiomorpholinecarboxylic acid (9CI) in the development of radiopharmaceuticals. A research team at a leading pharmaceutical institute reported the successful incorporation of this compound into a radiolabeled probe for imaging applications. The probe exhibited high specificity for tumor cells, making it a potential candidate for cancer diagnostics and targeted therapy.

Despite these promising findings, challenges remain in the clinical translation of 2-Thiomorpholinecarboxylic acid (9CI)-based therapeutics. Issues such as metabolic stability, toxicity, and scalability of synthesis need to be addressed in future studies. However, the compound's versatility and demonstrated biological activity make it a compelling subject for ongoing research in chemical biology and medicinal chemistry.

In conclusion, the recent advancements in the study of 2-Thiomorpholinecarboxylic acid (9CI) underscore its potential as a valuable tool in drug discovery and development. Further research is warranted to fully elucidate its mechanisms of action and optimize its therapeutic applications. The continued exploration of this compound and its derivatives is likely to yield innovative solutions for unmet medical needs.